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Compound of Interest

Compound Name: Derrisisoflavone H

Cat. No.: B15591509 Get Quote

An In-depth Examination of the Chemical Properties, Biological Activities, and Experimental

Protocols of a Promising Natural Isoflavonoid

Abstract
Derrisisoflavone H, a prenylated isoflavonoid isolated from the plant genus Derris, represents

a class of natural products with significant therapeutic potential. Isoflavones, in general, are

recognized for a wide range of biological activities, including anti-inflammatory, antioxidant, and

anticancer effects. This technical guide provides a comprehensive overview of the chemical

and physical properties of Derrisisoflavone H, details its isolation and characterization, and

explores its potential biological activities and underlying signaling pathways based on current

scientific literature. This document is intended to serve as a valuable resource for researchers,

scientists, and professionals in the field of drug development who are interested in the potential

applications of Derrisisoflavone H.

Chemical and Physical Properties
Derrisisoflavone H is a prenylated isoflavonoid that was first isolated from the twigs and

leaves of Derris robusta.[1] Its chemical structure was elucidated through extensive

spectroscopic analysis, including High-Resolution Electrospray Ionization Mass Spectrometry

(HRESIMS), Ultraviolet (UV) spectroscopy, and both one-dimensional and two-dimensional

Nuclear Magnetic Resonance (NMR) spectroscopy.[1]
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Chemical Structure and Identification
IUPAC Name: 5-hydroxy-2-(4-hydroxyphenyl)-8,8-dimethyl-6-(2-methylbut-3-en-2-yl)-4H,8H-

pyrano[2,3-f]chromen-4-one

Molecular Formula: C₂₆H₂₆O₇[1]

CAS Number: 2172624-65-4

Physicochemical Data
The following table summarizes the known physicochemical properties of Derrisisoflavone H.

It is important to note that while spectroscopic data is available, quantitative data on properties

such as melting point and solubility are not extensively reported in the current literature.

Property Value Reference

Molecular Weight 450.48 g/mol Calculated

Appearance Yellow amorphous powder [1]

UV (MeOH) λmax (log ε)
268 (4.75), 297 (sh) (4.23),

359 (3.60) nm
[1]

HRESIMS (neg.) [M-H]⁻
m/z 449.1608 (calcd. for

C₂₆H₂₅O₇, 449.1606)
[1]

¹H NMR Data
See Table 2 in Cui, L., et al.

(2016)
[1]

¹³C NMR Data
See Table 2 in Cui, L., et al.

(2016)
[1]

Table 1: Physicochemical Properties of Derrisisoflavone H

Experimental Protocols
Extraction and Isolation of Derrisisoflavone H
The following protocol for the extraction and isolation of Derrisisoflavone H is based on the

methodology described by Cui, L., et al. (2016).[1]
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Workflow for Extraction and Isolation of Derrisisoflavone H

Air-dried, powdered twigs and leaves of Derris robusta

Extraction with 95% EtOH at room temperature

Concentration under reduced pressure to yield crude extract

Fractionation of crude extract by silica gel column chromatography (petroleum ether/acetone gradient)

Collection of fractions

Repeated column chromatography of selected fractions (silica gel, Sephadex LH-20)

Final purification by preparative HPLC

Derrisisoflavone H

Click to download full resolution via product page

Caption: Workflow for the extraction and isolation of Derrisisoflavone H.
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Detailed Protocol:

Plant Material and Extraction: Air-dried and powdered twigs and leaves of Derris robusta are

extracted with 95% ethanol at room temperature.

Concentration: The ethanol extract is concentrated under reduced pressure to obtain a crude

extract.

Fractionation: The crude extract is subjected to silica gel column chromatography using a

gradient of petroleum ether and acetone to yield several fractions.

Isolation and Purification: The fractions containing the target compound are further purified

by repeated column chromatography on silica gel and Sephadex LH-20, followed by final

purification using preparative High-Performance Liquid Chromatography (HPLC) to afford

pure Derrisisoflavone H.

Biological Activities and Signaling Pathways
While specific quantitative data on the biological activities of Derrisisoflavone H is limited, the

broader class of isoflavonoids from Derris species has been reported to possess significant

anti-inflammatory, antioxidant, and anticancer properties.[2][3][4][5][6][7][8]

Anti-inflammatory Activity
Isoflavones isolated from Derris scandens have demonstrated notable anti-inflammatory

effects. For instance, Derrisisoflavone A has been shown to inhibit nitric oxide (NO) production

in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages.[2][3] This inhibition is a key

indicator of anti-inflammatory potential, as NO is a major inflammatory mediator. The proposed

mechanism involves the suppression of pro-inflammatory gene expression, such as inducible

nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[2][3]

Potential Anti-inflammatory Signaling Pathway of Derris Isoflavones
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Caption: Potential inhibition of the NF-κB signaling pathway by Derris isoflavones.

Anticancer Activity
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Several isoflavones from Derris species have exhibited cytotoxic effects against various cancer

cell lines.[9][10] For example, related compounds have been shown to induce apoptosis

(programmed cell death) in breast cancer cells.[9] The underlying mechanisms are believed to

involve the modulation of key signaling pathways that regulate cell proliferation, survival, and

apoptosis. While specific studies on Derrisisoflavone H are needed, it is plausible that it

shares similar anticancer properties.
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Caption: General overview of signaling pathways potentially modulated by isoflavones.

Future Directions
Derrisisoflavone H presents a compelling case for further investigation. Future research

should focus on:

Quantitative Physicochemical Characterization: Determining the melting point, solubility in

various pharmaceutically relevant solvents, and conducting comprehensive stability studies.

Quantitative Biological Evaluation: Performing in-depth studies to determine the IC₅₀ values

of Derrisisoflavone H against a panel of cancer cell lines and in various anti-inflammatory

and antioxidant assays.
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Mechanistic Studies: Elucidating the specific molecular targets and signaling pathways

modulated by Derrisisoflavone H to understand its mechanism of action.

In Vivo Studies: Evaluating the efficacy and safety of Derrisisoflavone H in preclinical

animal models of inflammation and cancer.

Conclusion
Derrisisoflavone H is a structurally interesting natural product with the potential for significant

therapeutic applications. While current knowledge is primarily based on its isolation and

structural characterization, the known biological activities of related isoflavonoids from the

Derris genus provide a strong rationale for its further investigation. This technical guide

consolidates the available information on Derrisisoflavone H and highlights the key areas for

future research that will be critical for unlocking its full therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Derrisisoflavones H–K and One Isoflavan Derivative from Derrisrobusta - PMC
[pmc.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. Identification of Major Bioactive Anti-inflammatory Compounds of Derris scandens Stem
Using RAW 264.7 Cells and HPLC-UV Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

4. Anti-inflammatory isoflavonoids from the stems of Derris scandens - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. Identification of Major Bioactive Anti-inflammatory Compounds of Derris scandens Stem
Using RAW 264.7 Cells and HPLC-UV… [ouci.dntb.gov.ua]

7. researchgate.net [researchgate.net]

8. informaticsjournals.co.in [informaticsjournals.co.in]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15591509?utm_src=pdf-body
https://www.benchchem.com/product/b15591509?utm_src=pdf-body
https://www.benchchem.com/product/b15591509?utm_src=pdf-body
https://www.benchchem.com/product/b15591509?utm_src=pdf-body
https://www.benchchem.com/product/b15591509?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC4805655/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4805655/
https://www.researchgate.net/publication/374800165_Identification_of_major_bioactive_anti-inflammatory_compounds_of_Derris_scandens_Roxb_Benth_stem_using_RAW_2647_cells_and_HPLC-UV_analysis
https://pubmed.ncbi.nlm.nih.gov/37846500/
https://pubmed.ncbi.nlm.nih.gov/37846500/
https://pubmed.ncbi.nlm.nih.gov/15229800/
https://pubmed.ncbi.nlm.nih.gov/15229800/
https://www.researchgate.net/publication/8478417_Anti-Inflammatory_Isoflavonoids_from_the_Stems_of_Derris_scandens
https://ouci.dntb.gov.ua/en/works/4NwXayOl/
https://ouci.dntb.gov.ua/en/works/4NwXayOl/
https://www.researchgate.net/publication/340658497_Three_isoflavones_from_Derris_scandens_Roxb_Benth_and_their_cancer_chemopreventive_activity_and_in_vitro_antiproliferative_effects
https://informaticsjournals.co.in/index.php/jnr/article/view/282
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


9. 5,7,4'-Trihydroxy-6,8-diprenylisoflavone and lupalbigenin, active components of Derris
scandens, induce cell death on breast cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]

10. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Derrisisoflavone H: A Technical Guide for Researchers
and Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15591509#chemical-properties-of-derrisisoflavone-h]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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